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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)thiobenzamide

Cat. No.: B122629 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 4-
(Trifluoromethoxy)thiobenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known safety, toxicity, and

handling precautions for 4-(Trifluoromethoxy)thiobenzamide (CAS No. 149169-34-6). The

information is compiled from safety data sheets (SDS) and chemical databases to ensure that

laboratory personnel can work with this compound in a safe and informed manner.

Chemical and Physical Properties
4-(Trifluoromethoxy)thiobenzamide is a solid organic compound.[1] Its key physical and

chemical properties are summarized below.
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Property Value Source

CAS Number 149169-34-6 [2]

Molecular Formula C₈H₆F₃NOS [1][3]

Molecular Weight 221.19 g/mol [1]

Physical State Solid [1]

Melting Point 124 - 126 °C / 255.2 - 258.8 °F [1]

Appearance White to off-white solid crystals [4]

Hazard Identification and Classification
4-(Trifluoromethoxy)thiobenzamide is classified as a hazardous substance.[5] The primary

hazards are acute toxicity if ingested or inhaled, and irritation to the skin, eyes, and respiratory

system.[1][2]

GHS Hazard Classification Summary[1][2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[1][2]

Hazard Pictogram:

GHS07 (Exclamation Mark)[2][6]
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Toxicology and Health Effects
While detailed toxicological studies for this specific compound are not widely published, the

GHS classification indicates several potential health effects upon exposure.[2]

Acute Toxicity: The compound is harmful if swallowed or inhaled.[1][2] Ingestion or inhalation

may lead to systemic effects.[4]

Skin and Eye Irritation: Direct contact causes skin irritation and serious eye irritation.[2][7]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2][4]

As of current information, there is no conclusive evidence linking this compound to

carcinogenicity.[4] However, long-term health effects have not been adequately studied.[4]

Experimental Protocols and Basis for Classification
Detailed experimental protocols for the toxicological assessment of 4-
(Trifluoromethoxy)thiobenzamide are not available in the public domain. The hazard

classifications provided are typically derived from standardized studies conducted according to

OECD (Organisation for Economic Co-operation and Development) or similar guidelines. The

classifications imply the following types of studies would have been performed:

Acute Oral Toxicity (OECD 420, 423, or 425): To determine the dose that is harmful if

swallowed.

Acute Inhalation Toxicity (OECD 403): To assess the effects of inhaling the substance.

Acute Dermal/Skin Irritation (OECD 404): To evaluate the potential for skin irritation upon

direct contact.

Acute Eye Irritation (OECD 405): To assess the potential for eye damage upon direct

contact.

The workflow below illustrates the general process for assessing the acute toxicity and irritation

potential of a chemical compound like 4-(Trifluoromethoxy)thiobenzamide.
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General Workflow for Hazard Assessment

Phase 1: Planning & Preparation

Phase 2: In-Vitro & In-Vivo Testing (OECD Guidelines)

Phase 3: Data Analysis & Classification

Compound Synthesis
& Purification

Literature Review of
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Acute Oral
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Inform Test Design

Skin Irritation
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Inform Test Design

Eye Irritation
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Inhalation
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GHS Hazard
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Safety Data Sheet
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Caption: General workflow for chemical hazard assessment.
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Safe Handling and Storage
To minimize risk, all personnel must adhere to strict safety protocols when handling 4-
(Trifluoromethoxy)thiobenzamide.

5.1 Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8]

5.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][7]

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and a lab coat or

other protective clothing to prevent skin contact.[1][7]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA

or European Standard EN 149 approved respirator.[8]

5.3 Handling Practices

Avoid contact with skin, eyes, and clothing.[2]

Avoid ingestion and inhalation of dust.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2]

Wash hands thoroughly after handling.[7]

Take measures to prevent the buildup of electrostatic charge.[2][7]

5.4 Storage

Store in a tightly closed container in a cool, well-ventilated, and dry place.[2]
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The chemical may be air-sensitive; storage under an inert atmosphere is recommended.[1]

Store locked up.[2]

Keep away from incompatible materials, such as strong oxidizing agents.[2]

The following diagram outlines the standard operating procedure for handling this chemical,

from receipt to disposal.
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Safe Handling & Emergency Workflow

Receive Chemical
Verify Label & SDS

Store in Designated Area
(Cool, Dry, Ventilated, Locked)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood
Use Smallest Quantity Necessary

Weighing / Transfer
Avoid Dust Generation

Exposure Event Occurs

Reaction / Use

Decontaminate Glassware
& Work Area

Dispose of Waste
(in approved hazardous waste container)

First Aid Measures
(See Section 6.0)

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling and emergency response.
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First Aid and Emergency Procedures
6.1 First Aid Measures[1][2][9]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or symptoms persist, call a poison center or physician.[1][2]

If on Skin: Immediately take off all contaminated clothing. Rinse the skin with plenty of water

and soap for at least 15 minutes. If skin irritation occurs, seek medical advice.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical

attention.[1][2]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison

center or physician.[1][2]

6.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[1][9]

Hazardous Combustion Products: Thermal decomposition can release irritating and toxic

gases and vapors, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides,

and hydrogen fluoride.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

6.3 Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to avoid

contact with the substance and inhalation of dust. Ensure adequate ventilation.[2]

Containment and Cleaning: Sweep up the spilled solid material, avoiding dust generation,

and place it into a suitable, closed container for disposal.[1] Absorb the material with an inert

absorbent like sand or vermiculite before transferring it to an airtight container.[2] Do not let

the product enter drains.[2]
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Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.[1]

Chemical Stability: The substance is stable under recommended storage conditions.[2] It

may be air-sensitive.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

Hazardous Decomposition: No hazardous decomposition products are expected under

normal use and storage.[2] Combustion may produce toxic gases (see Section 6.2).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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